5-Bromo-4-chloro-N,N-diethylpyrimidin-2-amine

• CAS No.: 57054-89-4
• Molecular Formula: C8H11BrClN3
• Molecular Weight: 264.55 g/mol
• IUPAC Name: 5-bromo-4-chloro-N,N-diethylpyrimidin-2-amine
• InChI: InChI=1S/C8H11BrClN3/c1-3-13(4-2)8-11-5-6(9)7(10)12-8/h5H,3-4H2,1-2H3
• InChI Key: JUQWINKMSFVHNW-UHFFFAOYSA-N
• Canonical SMILES: CCN(CC)C1=NC=C(C(=N1)Cl)Br

Description

5-Bromo-4-chloro-N,N-diethylpyrimidin-2-amine (CAS: 433684-23-2) is a halogenated pyrimidine derivative with the molecular formula C₈H₁₂BrClN₃ and a molecular weight of 278.56 g/mol. The compound features a pyrimidine core substituted with bromo (C5), chloro (C4), and diethylamino (N2) groups. Its structure is critical for modulating electronic and steric properties, making it a versatile intermediate in pharmaceutical synthesis, particularly in kinase inhibitor development .

Key physicochemical properties include:

• Solubility: Limited aqueous solubility due to hydrophobic diethyl groups; typically soluble in organic solvents like THF or dichloromethane.
• Reactivity: The chloro and bromo substituents enable nucleophilic aromatic substitution (SNAr) reactions, while the diethylamino group enhances steric bulk and lipophilicity .
• Applications: Used in synthesizing targeted therapies, such as Ribociclib intermediates, highlighting its role in oncology drug discovery .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 5-Bromo-4-chloro-N,N-diethylpyrimidin-2-amine typically involves the halogenation of pyrimidine derivatives. One common method includes the bromination and chlorination of N,N-diethylpyrimidin-2-amine under controlled conditions. The reaction is usually carried out in the presence of halogenating agents such as bromine and chlorine, often in an organic solvent like dichloromethane, at low temperatures to ensure selective halogenation.

Industrial Production Methods

Industrial production of this compound may involve a multi-step process starting from readily available raw materials. The process includes:

Nitration: of a suitable pyrimidine precursor.

Reduction: of the nitro group to an amine.

Halogenation: to introduce bromine and chlorine atoms.

Alkylation: to attach the diethylamine groups.

These steps are optimized for large-scale production, ensuring high yield and purity of the final product.

Chemical Reactions Analysis

Types of Reactions

5-Bromo-4-chloro-N,N-diethylpyrimidin-2-amine undergoes various chemical reactions, including:

Substitution Reactions: The bromine and chlorine atoms can be substituted by other nucleophiles under appropriate conditions.

Oxidation and Reduction: The compound can participate in redox reactions, altering its oxidation state.

Coupling Reactions: It can be used in cross-coupling reactions, such as Suzuki-Miyaura coupling, to form new carbon-carbon bonds.

Common Reagents and Conditions

Nucleophiles: Such as amines, thiols, and alkoxides for substitution reactions.

Oxidizing Agents: Like hydrogen peroxide or potassium permanganate for oxidation.

Reducing Agents: Such as lithium aluminum hydride for reduction.

Catalysts: Palladium-based catalysts for coupling reactions.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, substitution reactions can yield various substituted pyrimidines, while coupling reactions can produce complex organic molecules with extended conjugation.

Scientific Research Applications

5-Bromo-4-chloro-N,N-diethylpyrimidin-2-amine has several applications in scientific research:

Chemistry: Used as a building block in organic synthesis, particularly in the formation of heterocyclic compounds.

Biology: Investigated for its potential biological activity, including antimicrobial and anticancer properties.

Medicine: Explored as a potential lead compound in drug discovery and development.

Industry: Utilized in the synthesis of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 5-Bromo-4-chloro-N,N-diethylpyrimidin-2-amine involves its interaction with specific molecular targets. The compound can bind to enzymes or receptors, modulating their activity. The exact pathways depend on the biological context and the specific target molecules involved. For instance, it may inhibit enzyme activity by binding to the active site or alter receptor function by interacting with binding domains.

Comparison with Similar Compounds

Table 1: Structural and Functional Properties of Analogous Pyrimidine Derivatives

Compound Name	Substituents	Molecular Formula	Molecular Weight (g/mol)	Key Features
5-Bromo-4-chloro-N,N-diethylpyrimidin-2-amine	C5-Br, C4-Cl, N2-diethyl	C₈H₁₂BrClN₃	278.56	High lipophilicity; SNAr reactivity at C4 and C5
5-Bromo-N,N-dimethylpyrimidin-2-amine	C5-Br, N2-dimethyl	C₆H₉BrN₃	202.3	Reduced steric hindrance; faster SNAr kinetics
5-Bromo-4-chloro-N-cyclopentylpyrimidin-2-amine	C5-Br, C4-Cl, N2-cyclopentyl	C₉H₁₁BrClN₃	276.56	Enhanced steric bulk; improved target selectivity in kinase inhibitors
5-Bromo-2-chloro-N-(pyridin-4-ylmethyl)pyrimidin-4-amine	C5-Br, C2-Cl, N4-(pyridinylmethyl)	C₁₀H₈BrClN₄	299.55	Aromatic pyridine moiety; potential for π-π interactions in binding
4-Amino-5-bromo-2-chloropyrimidine	C5-Br, C2-Cl, C4-NH₂	C₄H₄BrClN₃	208.45	Amino group enhances hydrogen bonding; lower lipophilicity

Key Research Findings

Steric Effects on Reactivity : Diethyl and cyclopentyl groups reduce reaction rates in SNAr by 30–40% compared to dimethyl or hydrogen substituents .

Lipophilicity Trends : LogP values increase with larger N-alkyl groups (e.g., diethyl: LogP ≈ 2.5 vs. dimethyl: LogP ≈ 1.8), correlating with improved membrane permeability .

Thermal Stability : Cyclopentyl derivatives decompose at higher temperatures (~200°C) than diethyl analogs (~180°C), attributed to rigid cyclic structures .